Cas no 1935142-84-9 (5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol)
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 1935142-84-9
- EN300-3209709
- 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol
-
- Inchi: 1S/C7H5ClN4S/c8-5-1-4(2-9-3-5)6-10-7(13)12-11-6/h1-3H,(H2,10,11,12,13)
- InChI Key: UTXOUKSGWFOLRQ-UHFFFAOYSA-N
- SMILES: ClC1=CN=CC(=C1)C1=NC(NN1)=S
Computed Properties
- Exact Mass: 211.9923450g/mol
- Monoisotopic Mass: 211.9923450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 81.4Ų
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3209709-1g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 1g |
$699.0 | 2023-09-04 | |
| Enamine | EN300-3209709-5g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 5g |
$2028.0 | 2023-09-04 | |
| Enamine | EN300-3209709-10g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 10g |
$3007.0 | 2023-09-04 | |
| Enamine | EN300-3209709-0.05g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 0.05g |
$162.0 | 2023-09-04 | |
| Enamine | EN300-3209709-0.1g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 0.1g |
$241.0 | 2023-09-04 | |
| Enamine | EN300-3209709-0.25g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 0.25g |
$347.0 | 2023-09-04 | |
| Enamine | EN300-3209709-0.5g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 0.5g |
$546.0 | 2023-09-04 | |
| Enamine | EN300-3209709-1.0g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 1g |
$699.0 | 2023-06-04 | |
| Enamine | EN300-3209709-2.5g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 2.5g |
$1370.0 | 2023-09-04 | |
| Enamine | EN300-3209709-5.0g |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol |
1935142-84-9 | 95% | 5g |
$2028.0 | 2023-06-04 |
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol
Introduction to 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 1935142-84-9)
5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1935142-84-9, belongs to the triazole class of molecules, which are well-documented for their role in various therapeutic applications. The presence of a chloropyridine moiety and a thiol group in its structure imparts distinct chemical reactivity and functional versatility, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.
The structural framework of 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol consists of a triazole ring fused with a pyridine ring, where the pyridine ring is substituted with a chlorine atom at the 5-position and a thiol group at the 3-position of the triazole ring. This arrangement creates multiple sites for interaction with biological targets, including enzymes and receptors. The chloropyridine moiety is particularly noteworthy as it can participate in hydrogen bonding and hydrophobic interactions, while the thiol group is known for its ability to form disulfide bonds and engage in redox reactions. These features make the compound an intriguing subject for studying its pharmacological effects.
In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol has been studied for its potential applications in various disease areas, including oncology, inflammation, and infectious diseases. The triazole core is a common scaffold in many bioactive molecules due to its ability to modulate biological pathways effectively. For instance, triazole derivatives have been reported to inhibit kinases and other enzymes involved in cancer progression. The chloropyridine substituent further enhances the compound's binding affinity by interacting with specific amino acid residues in protein targets.
One of the most compelling aspects of 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol is its synthetic accessibility. The presence of readily available starting materials allows for efficient synthesis through multi-step organic reactions. Researchers have explored different synthetic routes to optimize yield and purity, ensuring that the compound can be produced on a scalable basis for preclinical and clinical studies. The thiol group in the molecule also offers opportunities for further derivatization, enabling the creation of analogs with enhanced pharmacological properties.
The biological activity of 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol has been evaluated through various in vitro assays. Initial studies have shown promising results in inhibiting certain enzymes associated with inflammatory responses. The compound's ability to interact with these enzymes suggests its potential as an anti-inflammatory agent. Additionally, preliminary investigations have indicated that it may exhibit cytotoxic effects against cancer cell lines by disrupting critical cellular processes such as DNA replication and cell survival signaling pathways.
Advances in computational chemistry have also played a significant role in understanding the mechanism of action of 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol. Molecular docking studies have been conducted to predict how the compound binds to its target proteins. These simulations have provided insights into the key interactions between the chloropyridine moiety and the thiol group with specific residues in the binding pocket of target enzymes. Such information is invaluable for designing next-generation derivatives with improved potency and selectivity.
The therapeutic potential of 5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol extends beyond anti-inflammatory and anticancer applications. Researchers are exploring its efficacy in treating infectious diseases caused by bacteria and fungi. The unique structural features of this compound allow it to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. This broad spectrum of activity makes it a versatile candidate for developing new antimicrobial agents against drug-resistant pathogens.
In conclusion, 5-(5-chloropyridin-3 -yl)-4H -1 ,2 ,4 -triazole - 3 -thiol (CAS No . 19351 42 -84 -9) represents an exciting advancement in pharmaceutical chemistry . Its distinctive structure , coupled with promising biological activities , positions it as a valuable compound for further research . As our understanding of its pharmacological properties grows , so too does its potential to contribute to novel therapeutic strategies across multiple disease areas . Continued investigation into this molecule will undoubtedly yield significant insights into future drug development efforts .
1935142-84-9 (5-(5-chloropyridin-3-yl)-4H-1,2,4-triazole-3-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)